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Compound of Interest

Compound Name: SPDP-PEGY-acid

Cat. No.: B15143650

Introduction

SPDP-PEG9-acid is a heterobifunctional crosslinker designed for the covalent and oriented
immobilization of proteins onto a variety of surfaces. This reagent is particularly valuable in the
fields of biosensor development, immunoassays, and drug delivery systems where precise
control over protein attachment is critical. The molecule features two distinct reactive moieties
separated by a 9-unit polyethylene glycol (PEG) spacer. The N-hydroxysuccinimide (NHS)
ester end reacts with primary amines, while the pyridyldithiol (SPDP) group selectively targets
sulfhydryl (thiol) groups. The integrated PEG spacer enhances solubility, reduces non-specific
protein adsorption, and minimizes steric hindrance, thereby preserving the biological activity of
the immobilized protein.[1][2][3]

Chemical Structure and Reaction Mechanism

SPDP-PEG9-acid possesses a terminal carboxylic acid and a terminal pyridyldithiol group. The
carboxylic acid is typically activated with 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)
and N-hydroxysuccinimide (NHS) to form a reactive NHS ester.[4][5] This ester readily reacts
with primary amines (e.g., lysine residues on a protein or an amine-functionalized surface) to
form a stable amide bond. The SPDP group at the other end of the PEG linker reacts with free
sulfhydryl groups (e.g., cysteine residues in a protein) to form a reversible disulfide bond. This
dual reactivity allows for two primary immobilization strategies.

Key Features and Benefits:
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Oriented Immobilization: By targeting specific functional groups (amines and thiols), proteins
can be immobilized in a controlled orientation, which is crucial for maximizing the
functionality of antibodies, enzymes, and other bioactive proteins.

Reduced Non-Specific Binding: The hydrophilic PEG spacer creates a hydration layer on the
surface that effectively minimizes non-specific adsorption of other proteins and molecules,
leading to lower background signals in assays.

Enhanced Stability and Solubility: The PEG linker can improve the stability of the
immobilized protein and increases the solubility of the entire conjugate during the
preparation process.

Cleavable Linkage: The disulfide bond formed by the SPDP group can be cleaved using
reducing agents like dithiothreitol (DTT), allowing for the release of the immobilized protein if
required.

Applications:

Biosensor and Microarray Fabrication: Covalent immobilization of antibodies, antigens, or
enzymes onto sensor chips or microarray slides for diagnostic and research applications.

Drug Delivery and Targeting: Functionalization of nanoparticles or other drug carriers with
targeting proteins to enhance their specificity and efficacy.

Affinity Chromatography: Preparation of affinity columns with immobilized ligands for the
purification of specific biomolecules.

Cell Culture and Tissue Engineering: Modification of surfaces with cell adhesion proteins to
promote cell attachment and growth in a controlled manner.

Experimental Workflow Overview

The general workflow for immobilizing a protein onto a surface using SPDP-PEG9-acid

involves a two-step process: surface functionalization followed by protein immobilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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